Cas no 1448776-98-4 (methyl 5-isopropylpyridazine-4-carboxylate)
methyl 5-isopropylpyridazine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 5-isopropylpyridazine-4-carboxylate
-
- Inchi: 1S/C9H12N2O2/c1-6(2)7-4-10-11-5-8(7)9(12)13-3/h4-6H,1-3H3
- InChI Key: UJQNCOUQYQAFLL-UHFFFAOYSA-N
- SMILES: C1=NN=CC(C(C)C)=C1C(OC)=O
methyl 5-isopropylpyridazine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB10435-5g |
methyl 5-isopropylpyridazine-4-carboxylate |
1448776-98-4 | 95% | 5g |
$2950 | 2023-09-07 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB10435-5g |
methyl 5-isopropylpyridazine-4-carboxylate |
1448776-98-4 | 95 | 5g |
$2950 | 2023-04-08 |
methyl 5-isopropylpyridazine-4-carboxylate Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on methyl 5-isopropylpyridazine-4-carboxylate
Methyl 5-isopropylpyridazine-4-carboxylate (CAS No. 1448776-98-4): A Comprehensive Overview
Methyl 5-isopropylpyridazine-4-carboxylate (CAS No. 1448776-98-4) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications and potential in drug development. This compound, characterized by its unique structural framework, has garnered attention due to its role as a key intermediate in synthesizing various bioactive molecules. The 5-isopropylpyridazine-4-carboxylate moiety, in particular, contributes to the compound's reactivity and functionality, making it a valuable asset in medicinal chemistry.
The chemical structure of Methyl 5-isopropylpyridazine-4-carboxylate consists of a pyridazine core substituted with an isopropyl group at the 5-position and a carboxylate ester at the 4-position. This configuration not only imparts specific electronic and steric properties but also opens up numerous possibilities for further chemical modifications. The presence of the ester group enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical applications.
In recent years, Methyl 5-isopropylpyridazine-4-carboxylate has been extensively studied for its potential pharmacological properties. Researchers have explored its derivatives as candidates for treating various diseases, including neurological disorders and inflammatory conditions. The pyridazine scaffold is known for its ability to interact with biological targets such as enzymes and receptors, making it an attractive moiety for drug design.
One of the most compelling aspects of Methyl 5-isopropylpyridazine-4-carboxylate is its role in the synthesis of novel therapeutic agents. For instance, studies have demonstrated its utility in developing compounds that exhibit inhibitory effects on specific enzymes involved in disease pathways. These findings highlight the compound's significance as a building block in medicinal chemistry and drug discovery.
The synthesis of Methyl 5-isopropylpyridazine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the pyridazine core, followed by functionalization with the isopropyl group and the carboxylate ester. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve high yields and purity.
The pharmacological activity of Methyl 5-isopropylpyridazine-4-carboxylate has been investigated through both in vitro and in vivo studies. These experiments have revealed promising results regarding its potential therapeutic effects. For example, derivatives of this compound have shown efficacy in reducing inflammation and modulating neurotransmitter activity. Such findings underscore the compound's potential as a lead molecule for further drug development.
The safety profile of Methyl 5-isopropylpyridazine-4-carboxylate is another critical aspect that has been thoroughly evaluated. Preclinical studies have assessed its toxicity, mutagenicity, and other safety parameters to ensure its suitability for pharmaceutical use. These assessments provide valuable insights into the compound's potential risks and benefits, guiding researchers in optimizing its application.
The industrial significance of Methyl 5-isopropylpyridazine-4-carboxylate extends beyond academic research. Pharmaceutical companies are increasingly interested in this compound due to its potential commercial value. Its versatility as a synthetic intermediate makes it a valuable component in the development of new drugs targeting various therapeutic areas. As a result, there is growing demand for high-quality Methyl 5-isopropylpyridazine-4-carboxylate from both academic institutions and industry partners.
The future prospects of Methyl 5-isopropylpyridazine-4-carboxylate are promising, with ongoing research aimed at expanding its applications and improving its synthetic methodologies. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of new derivatives with enhanced pharmacological properties. Additionally, collaborations between academia and industry will likely foster innovation and bring new therapeutic agents to market more efficiently.
In conclusion, Methyl 5-isopropylpyridazine-4-carboxylate (CAS No. 1448776-98-4) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features and diverse applications make it a valuable asset in drug development efforts. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in addressing unmet medical needs.
1448776-98-4 (methyl 5-isopropylpyridazine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)